Cas no 213270-44-1 (Butanedioic acid,2-cyclohexyl-, 1-methyl ester, (2S)-)

• Product Name: Butanedioic acid,2-cyclohexyl-, 1-methyl ester, (2S)-
• CAS No: 213270-44-1
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 289446
• PubChem ID: 7021598
• Update Time: 2025-04-19

Butanedioic acid,2-cyclohexyl-, 1-methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-cyclohexyl-, 1-methyl ester, (2S)-
• (S)-2-Cyclohexylsuccinic acid-1-methyl ester
• 1,7,8-trichlorooxanthrene
• Dibenzo-p-dioxin,1,7,8-trichloro
• 213270-44-1
• (s)-3-cyclohexyl-4-methoxy-4-oxobutanoic acid
• SCHEMBL1176820
• (3S)-3-cyclohexyl-4-methoxy-4-oxobutanoic acid
• (S)-2-CYCLOHEXYLSUCCINICACID-1-METHYLESTER
• (s)-3-cyclohexyl-4-methoxy-4-oxobutanoicacid

• Inchi： 1S/C11H18O4/c1-15-11(14)9(7-10(12)13)8-5-3-2-4-6-8/h8-9H,2-7H2,1H3,(H,12,13)/t9-/m0/s1
• InChI Key： IYCUSOGFMJGUSU-VIFPVBQESA-N
• SMILES： O(C)C([C@@H](CC(=O)O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 214.12100
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 3
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Not available
• Density: 1.1328 (rough estimate)
• Melting Point: 47.9 °C
• Boiling Point: 314.39°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 63.60000
• LogP: 1.83060
• Solubility: Not available

Butanedioic acid,2-cyclohexyl-, 1-methyl ester, (2S)- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25